Cas no 2248381-82-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(pyridin-2-yl)piperazin-1-yl]propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(pyridin-2-yl)piperazin-1-yl]propanoate
• CAS No: 2248381-82-8
• MF: C₂₀H₂₀N₄O₄
• MW: 380.397204399109
• CID: 6245054
• PubChem ID: 165731420
• Update Time: 2025-10-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(pyridin-2-yl)piperazin-1-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• 2248381-82-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(pyridin-2-yl)piperazin-1-yl]propanoate
• EN300-6522876

• Inchi： 1S/C20H20N4O4/c25-18(28-24-19(26)15-5-1-2-6-16(15)20(24)27)8-10-22-11-13-23(14-12-22)17-7-3-4-9-21-17/h1-7,9H,8,10-14H2
• InChI Key： BEBNAODUBRJJJM-UHFFFAOYSA-N
• SMILES： O(C(CCN1CCN(C2C=CC=CN=2)CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 380.14845513g/mol
• Monoisotopic Mass: 380.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(pyridin-2-yl)piperazin-1-yl]propanoate

Introduction to CAS No. 2248381-82-8: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3-[4-(Pyridin-2-Yl)Piperazin-1-Yl]Propanoate

The compound CAS No. 2248381-82-8, also known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(pyridin-2-yl)piperazin-1-yl]propanoate, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of isoindole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of this compound is characterized by a dioxoisoindole moiety fused with a piperazine ring substituted with a pyridine group, making it a promising candidate for various therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of isoindole derivatives in drug design. The dioxoisoindole core of this compound is known for its ability to interact with various biological targets, including kinases and proteases, which are critical in disease pathways such as cancer and neurodegenerative disorders. The piperazine ring, a six-membered amine-containing structure, enhances the compound's pharmacokinetic properties by improving solubility and bioavailability. Furthermore, the presence of a pyridine group at the piperazine nitrogen introduces additional electronic and steric effects, which can modulate the compound's activity and selectivity.

One of the most notable aspects of CAS No. 2248381-82_ is its role in targeted drug delivery systems. Researchers have demonstrated that this compound can serve as a versatile scaffold for attaching various functional groups, enabling the development of prodrugs or drug delivery vehicles. For instance, the ester linkage between the isoindole and piperazine moieties can be exploited to conjugate with biologically active molecules or imaging agents, opening new avenues in diagnostic and therapeutic applications.

In terms of synthesis, CAS No. 2_4_ has been successfully synthesized through a multi-step process involving coupling reactions and cyclization techniques. The synthesis begins with the preparation of the isoindole derivative via oxidative coupling of appropriate precursors. Subsequent steps involve the introduction of the piperazine ring and pyridine substituent through nucleophilic substitution or amidation reactions. The overall synthetic strategy ensures high yield and purity, making it suitable for large-scale production.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses confirm the molecular structure and purity of the compound, ensuring its reliability for further studies. Additionally, computational modeling has been employed to predict its interaction with biological targets, providing valuable insights into its mechanism of action.

Looking ahead, CAS No. 2_4_ holds immense potential in addressing unmet medical needs. Its unique chemical architecture allows for extensive modification to optimize pharmacokinetic profiles and therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its application in treating conditions such as cancer, inflammation, and infectious diseases.

In conclusion, CAS No. 2_4_, or 1,3-dioxo_ , represents a cutting-edge advancement in organic chemistry with broad implications for drug discovery and development. Its distinctive structural features and promising biological properties make it a focal point for researchers aiming to push the boundaries of modern medicine.